![molecular formula C21H21NO4 B2483182 Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate CAS No. 1803601-47-9](/img/structure/B2483182.png)
Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known by its IUPAC name ethyl 2-benzyl-1,3-dioxo-1,2,3,3a,4,4a,5,5a,6,6a-decahydro-4,6-ethenocyclopropa[f]isoindole-5-carboxylate , is a chemical of interest in the field of organic chemistry. It has a molecular weight of 351.4 and is typically stored at 4°C . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C21H21NO4/c1-2-26-21(25)18-14-12-8-9-13(15(14)18)17-16(12)19(23)22(20(17)24)10-11-6-4-3-5-7-11/h3-9,12-18H,2,10H2,1H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound has a molecular weight of 351.4 . It is typically stored at 4°C and is usually available in powder form .Scientific Research Applications
Antiviral Activity
Several studies have synthesized and evaluated the antiviral activity of compounds related to Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate. Notably, a series of 1-aryl-3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-en-4-yl}ureas demonstrated pronounced antiviral activity against the smallpox vaccine virus. Particular compounds within this series, such as 3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-en-4-yl}-1-(4-methylphenyl)urea, 3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-en-4-yl}-1-(3-fluorophenyl)urea hydrate, and 3-{3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-en-4-yl}-1-(phenyl)thiourea, were identified as having the highest level of activity (Selivanov et al., 2017).
Synthesis and Characterization
Studies have also focused on the synthesis and detailed characterization of derivatives of Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate. For instance, Rager and Willson (2000) reported the synthesis and detailed NMR analysis of diastereoisomerically pure samples of related compounds, providing valuable insights into the structural nuances of these complex molecules (Rager & Willson, 2000).
Inhibition Studies
Some derivatives of Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate have been studied for their inhibitory activities. For example, N-acyl-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-enes were explored as inhibitors of 11β-HSD1, a therapeutic target in disorders such as diabetes and obesity. Some compounds demonstrated potent inhibitory activity, although selectivity and stability were identified as areas needing further improvement (Leiva et al., 2018).
properties
IUPAC Name |
ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene-9-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-2-26-21(25)18-14-12-8-9-13(15(14)18)17-16(12)19(23)22(20(17)24)10-11-6-4-3-5-7-11/h3-9,12-18H,2,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRXCVBKATZWTAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2C1C3C=CC2C4C3C(=O)N(C4=O)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-benzyl-3,5-dioxo-4-azatetracyclo[5.3.2.0^{2,6}.0^{8,10}]dodec-11-ene-9-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.